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Introduction

SAE-14 (SUMO-activating enzyme subunit 14) is a hypothetical protein introduced for

illustrative purposes, modeled on the characteristics of the SUMO-activating enzyme subunit 1

(SAE1). SAE1 is a critical component of the SUMOylation pathway, a post-translational

modification process involved in regulating various cellular events like transcription and cell

cycle control.[1] Overexpression of SAE1 has been linked to the progression of several human

cancers.[1] Given the potential significance of proteins in this family, accurate and reproducible

quantification methods are essential for research and drug development. These application

notes provide detailed protocols for the quantification of SAE-14 in biological samples using

two common and robust analytical methods: Enzyme-Linked Immunosorbent Assay (ELISA)

and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Method 1: Quantification of SAE-14 by Sandwich
ELISA
The Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used plate-based assay for

detecting and quantifying proteins and other molecules. The sandwich ELISA format is

particularly suitable for specific protein quantification in complex samples due to its high
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specificity and sensitivity, utilizing two antibodies that bind to different epitopes on the target

protein.

Quantitative Data Summary
Parameter Result

Assay Range 15.6 pg/mL - 1000 pg/mL

Sensitivity 7.8 pg/mL

Intra-assay CV < 8%

Inter-assay CV < 12%

Sample Types
Serum, Plasma, Cell Culture Supernatants, Cell

Lysates

Recommended Dilution
Varies by sample type, to be determined by the

user.

Experimental Protocol: Sandwich ELISA
Materials:

SAE-14 specific capture antibody

SAE-14 specific detection antibody (biotinylated)

Recombinant SAE-14 standard

Streptavidin-HRP (Horse Radish Peroxidase)

TMB (3,3’,5,5’-Tetramethylbenzidine) substrate solution

Stop Solution (e.g., 1M H₂SO₄)

96-well microplate

Coating Buffer (e.g., 0.1 M Carbonate-Bicarbonate, pH 9.6)
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Wash Buffer (e.g., PBS with 0.05% Tween-20)

Blocking Buffer (e.g., PBS with 1% BSA)

Assay Diluent (e.g., PBS with 0.5% BSA, 0.05% Tween-20)

Microplate reader capable of measuring absorbance at 450 nm

Procedure:

Coating: Dilute the capture antibody to 2 µg/mL in Coating Buffer. Add 100 µL to each well of

a 96-well plate. Incubate overnight at 4°C.[2]

Washing (1): Aspirate the coating solution and wash the plate three times with 300 µL of

Wash Buffer per well.

Blocking: Add 200 µL of Blocking Buffer to each well. Incubate for 1-2 hours at room

temperature.[2]

Washing (2): Repeat the wash step as in step 2.

Standard and Sample Incubation: Prepare a serial dilution of the recombinant SAE-14
standard in Assay Diluent (e.g., 1000, 500, 250, 125, 62.5, 31.25, 15.6, and 0 pg/mL). Add

100 µL of the standards and appropriately diluted samples to the wells. Incubate for 2 hours

at room temperature.

Washing (3): Repeat the wash step as in step 2.

Detection Antibody Incubation: Dilute the biotinylated detection antibody to 0.5 µg/mL in

Assay Diluent. Add 100 µL to each well. Incubate for 1 hour at room temperature.

Washing (4): Repeat the wash step as in step 2.

Streptavidin-HRP Incubation: Dilute Streptavidin-HRP according to the manufacturer's

instructions in Assay Diluent. Add 100 µL to each well. Incubate for 30 minutes at room

temperature in the dark.

Washing (5): Repeat the wash step as in step 2, but increase the number of washes to five.
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Substrate Development: Add 100 µL of TMB substrate solution to each well. Incubate for 15-

30 minutes at room temperature in the dark. A blue color will develop.

Stopping Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue

to yellow.

Absorbance Measurement: Read the absorbance at 450 nm within 30 minutes of adding the

stop solution.

Data Analysis: Generate a standard curve by plotting the absorbance of each standard

against its concentration. Use the standard curve to determine the concentration of SAE-14
in the samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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